5-Nitro-2-(oxetan-3-yloxy)benzonitrile

• IUPAC Name: 5-nitro-2-(oxetan-3-yloxy)benzonitrile
• InChI: InChI=1S/C10H8N2O4/c11-4-7-3-8(12(13)14)1-2-10(7)16-9-5-15-6-9/h1-3,9H,5-6H2
• InChI Key: ISUUSHOBHSBRBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol

Description

5-Nitro-2-(oxetan-3-yloxy)benzonitrile is a chemical compound with the molecular formula C₇H₄N₂O₂ . It is also known by other names, including o-Nitrobenzonitrile and 2-Nitrobenzonitrile . The compound’s structure consists of a benzene ring with a cyano group (CN) and a nitro group (NO₂) attached to it. Additionally, an oxetane ring (a three-membered cyclic ether) is linked to the benzene ring via an oxygen atom .

Synthesis routes and methods

Procedure details

3-Hydroxy oxetane (370 mg, 5 mmol, 2 equiv) in THF (15 ml) under argon gas, was cooled to 0° C. Potassium tert-butoxide (617 mg, 5.5 mmol, 2.2 equiv) was added in one portion, and the reaction mixture was stirred for 20 minutes at 0° C. Then 2-fluoro-5-nitrobenzonitrile (415 mg, 2.5 mmol, 1 equiv) was added in one portion, and the reaction mixture was stirred for 10 minutes at 0° C. and allowed to warm up to ambient temperature over 1 hour. The reaction mixture was concentrated, and the residue was taken in DCM and water. The layers were separated, and the organic layer was washed with water (×2), dried over Na2SO4, filtered, and concentrated to provide 5-nitro-2-(oxetan-3-yloxy)benzonitrile (495 mg, 90%) as a brown-yellow solid that was used without further purification.